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Compound of Interest

Compound Name: 25-Aminocholesterol

Cat. No.: B1195740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro antifungal activity of 25-
aminocholesterol against the opportunistic fungal pathogen, Candida albicans. The document

synthesizes available data on its inhibitory concentrations, outlines detailed experimental

protocols for key assays, and illustrates the proposed mechanism of action through signaling

pathway diagrams.

Quantitative Data Summary
The in vitro efficacy of 25-aminocholesterol against Candida albicans has been characterized

primarily by its Minimum Inhibitory Concentration (MIC). While extensive data across multiple

strains is limited in the available literature, a key finding indicates potent antifungal activity.

Compound Candida albicans Strain(s)
Minimum Inhibitory
Concentration (MIC)

25-Aminocholesterol Not Specified 4 µM

Note: Further research is required to establish a comprehensive susceptibility profile of 25-
aminocholesterol against a broader range of clinical and reference strains of Candida
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albicans, including the determination of Minimum Fungicidal Concentration (MFC) and time-kill

kinetics.

Proposed Mechanism of Action: Inhibition of
Ergosterol Biosynthesis
It is hypothesized that 25-aminocholesterol, similar to other aminosterol compounds, exerts

its antifungal effect by disrupting the ergosterol biosynthesis pathway in Candida albicans.

Ergosterol is an essential component of the fungal cell membrane, crucial for maintaining its

integrity, fluidity, and the function of membrane-bound enzymes. The primary target within this

pathway is likely squalene epoxidase, an enzyme that catalyzes the conversion of squalene to

2,3-oxidosqualene. Inhibition of this step leads to the depletion of ergosterol and the

accumulation of toxic squalene, ultimately compromising cell membrane function and leading to

fungal cell death.
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Ergosterol Biosynthesis Pathway
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Start

Prepare C. albicans Inoculum
(0.5 McFarland)

Dilute Inoculum in RPMI-1640

Inoculate Plate with
Fungal Suspension

Prepare Serial Dilutions of
25-Aminocholesterol in Plate

Incubate at 35°C
for 24-48h

Determine MIC
(Visually or Spectrophotometrically)

End

 

Start

Culture C. albicans with/
without 25-Aminocholesterol

Harvest and Weigh Cells

Saponify with Alcoholic KOH

Extract Sterols with n-Heptane

Measure Absorbance (230-300 nm)

Calculate Ergosterol Content

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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